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Introduction

The interaction between CD40 on B cells and CD40 ligand (CD40L or CD154) on activated T
helper cells is a cornerstone of T cell-dependent humoral immunity. This co-stimulatory signal is
essential for B cell activation, proliferation, differentiation into plasma cells, immunoglobulin
class switching, and the formation of germinal centers. Dysregulation of the CD40-CD40L
pathway is implicated in various autoimmune diseases and B-cell malignancies, making it a
prime target for therapeutic intervention.

DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L protein-
protein interaction.[1][2] It has been shown to concentration-dependently inhibit the activation
of NF-kB and B cell proliferation induced by CD40L.[1][2] This application note provides
detailed protocols for utilizing DRI-C21045 in a T cell and B cell co-culture system to study the
consequences of CD40-CD40L blockade.

Mechanism of Action

DRI-C21045 directly binds to CD40L, preventing its engagement with the CD40 receptor on B
cells. This blockade disrupts the downstream signaling cascade that is crucial for B cell
activation and function. Key signaling events inhibited by DRI-C21045 include the activation of
the NF-kB pathway, which is a central regulator of B cell proliferation and survival.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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